(R)-5-METHYLHYDANTOIN

Description

(R)-5-Methylhydantoin, also known as (D)-5-METHYLHYDANTOIN, is a chemical compound with the molecular formula $C_4H_6N_2O_2$ and a molecular weight of 114.1 . It is a derivative of hydantoin, which is a heterocyclic compound utilized in the synthesis of various pharmaceutical goods, including anticonvulsants . Hydantoin derivatives, in general, exhibit diverse pharmacological properties, serving as anticonvulsants, muscle relaxants, antidiabetics, antiandrogens, and antifungals .

(R)-5-Methylhydantoin is a chiral substrate of dihydropyrimidinase and a metabolite of the same enzyme . It is also known by several synonyms, including (R)-(+)-5-Methylhydantoin, 5(R)-Methylimidazolidine-2,4-dione, and 2,4-Imidazolidinedione, 5-methyl-, (R)- . Other hydantoin compounds include 1,3-Dichloro-5,5-dimethyl hydantoin and allantoin, the latter of which is employed as a keratolytic, astringent, wound remedy, antacid, and antipsoriatic drug .

5-Methylhydantoin is used as a reactant in the preparation of N-chlorohydantoin and in Mitsunobu reactions . It is also relevant in the context of Pseudomonas putida strains that allow conversion into L-amino acids, D-hydantoinase from Agrobacteria tumefaciens, and enzymatic racemization . The broader family of hydantoin derivatives has found applications in drugs such as phenytoin, an antiepileptic drug synthesized using "green synthesis" methodologies .

• CAS No.: 55147-68-7
• Product Name: (R)-5-METHYLHYDANTOIN
• Molecular Formula: C4H6N2O2
• Molecular Weight: 114.10 g/mol
• IUPAC Name: (5R)-5-methylimidazolidine-2,4-dione
• Standard InChI: InChI=1S/C4H6N2O2/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)/t2-/m1/s1
• Standard InChIKey: VMAQYKGITHDWKL-UWTATZPHSA-N
• SMILES: CC1C(=O)NC(=O)N1
• Canonical SMILES: CC1C(=O)NC(=O)N1
• Synonyms: (5R)-5-Methyl-2,4-imidazolidinedione; (R)-5-Methyl-2,4-imidazolidinedione; (R)-(+)-5-Methylhydantoin; 5(R)-Methylimidazolidine-2,4-dione; D-5-Methylhydantoin
• PubChem Compound: 1615267
• Last Modified: Jul 17 2023